Cas no 175837-77-1 (3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI))

• Product Name: 3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI)
• CAS No: 175837-77-1
• MF: C₁₇H₁₈N₂O₅
• MW: 330.335224628448
• CID: 112156
• PubChem ID: 57647462
• Update Time: 2025-07-13

3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI)
• 3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)-...
• NA-BOC-L-TRYPTOPHAN NA-CARBOXY ANHYDRIDE
• Nα-Boc-L-tryptophan Nα-carboxy anhydride
• tert-butyl (4S)-4-(1H-indol-3-ylmethyl)-2,5-dioxo-1,3-oxazolidine-3-carboxylate
• A-Boc-L-tryptophan N
• A-carboxy anhydride
• Boc-L-Trp-N-carboxyanhydride
• Boc-Trp-N-carboxyanhydride
• Nalpha-Boc-L-tryptophan Nalpha-carboxy anhydride
• BOC-TRP-NCA
• BOC-TRYPTOPHAN NCA
• 3-Oxazolidinecarboxylic acid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI)
• CS-0448684
• Boc-Trp-N-carboxyanhydride, >=98.0% (CHN)
• tert-Butyl (4S)-4-[(1H-indol-3-yl)methyl]-2,5-dioxo-1,3-oxazolidine-3-carboxylate
• Tert-butyl (S)-4-((1H-indol-3-yl)methyl)-2,5-dioxooxazolidine-3-carboxylate
• SCHEMBL22482842
• J-011136
• 175837-77-1
• AKOS024386375
• DTXSID00583404
• (S)-tert-Butyl4-((1H-indol-3-yl)methyl)-2,5-dioxooxazolidine-3-carboxylate
• (S)-tert-Butyl 4-((1H-indol-3-yl)methyl)-2,5-dioxooxazolidine-3-carboxylate
• 2-Methyl-2-propanyl (4s)-4-(1H-indol-3-ylmethyl)-2,5-dioxo-1,3-oxazolidine-3-carboxylate
• DB-228191
• FB49764
• N-alpha-Boc-L-tryptophan N-alpha-carboxy anhydride

• MDL： MFCD00273423
• Inchi： 1S/C17H18N2O5/c1-17(2,3)24-16(22)19-13(14(20)23-15(19)21)8-10-9-18-12-7-5-4-6-11(10)12/h4-7,9,13,18H,8H2,1-3H3/t13-/m0/s1
• InChI Key： WSFZLNNHQNYZNF-ZDUSSCGKSA-N
• SMILES： O(C(N1C(=O)OC([C@@H]1CC1=CNC2C=CC=CC1=2)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 330.12200
• Monoisotopic Mass: 330.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Melting Point: ~135 °C (dec.)
• PSA: 88.70000
• LogP: 2.93080
• Optical Activity: [α]20/D +78±5°, c = 1% in THF

3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI)

Introduction to 3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI) and Its Significance in Modern Chemical Biology

The compound with the CAS number 175837-77-1, formally known as 3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI), represents a fascinating intersection of organic chemistry and biochemistry. This compound belongs to a class of molecules that have garnered significant attention in recent years due to their potential applications in pharmaceutical research and drug development. The structural complexity and functional diversity of this molecule make it a subject of intense study in the field of medicinal chemistry.

The molecular framework of 3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI) incorporates several key structural motifs that contribute to its unique chemical properties. The presence of an oxazolidine ring system provides a stable scaffold for further functionalization, while the indole moiety introduces hydrophobic and aromatic characteristics. Additionally, the ester group and the chiral center at the (S)-configuration enhance its potential as a building block for more complex molecules.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Indole-based compounds are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific modification of 3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI) with a chiral center has opened up new avenues for exploring enantioselective synthesis and pharmacological evaluation.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The oxazolidine ring is particularly interesting because it can serve as a privileged scaffold in drug design. This scaffold has been successfully employed in the development of antibiotics and other bioactive molecules. The incorporation of the indole group further enhances the molecule's potential by introducing additional biological activity.

Recent studies have demonstrated that derivatives of oxazolidine can interact with biological targets in unique ways. For instance, modifications at the 4-position of the oxazolidine ring can influence binding affinity and selectivity for various enzymes and receptors. The indole moiety adds another layer of complexity by allowing for further derivatization and fine-tuning of biological activity. This combination makes 3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI) a promising candidate for further exploration.

The stereochemistry of this compound is also worth mentioning. The (S)-configuration at the chiral center introduces a level of specificity that is often critical in drug design. Enantiomeric purity is crucial for ensuring efficacy and minimizing side effects. The synthesis of enantiomerically pure compounds like 3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI) requires sophisticated synthetic methodologies but offers significant advantages in terms of biological activity.

Advances in synthetic chemistry have made it possible to access complex molecules like this one with increasing efficiency and precision. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have greatly facilitated the preparation of chiral compounds. These methods have enabled researchers to construct intricate molecular frameworks while maintaining high levels of enantiomeric purity.

The pharmaceutical industry has shown particular interest in indole derivatives due to their versatility and potential therapeutic applications. Indole-based drugs have been approved for various conditions, including depression, cancer, and infectious diseases. The structural features of 3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, 1,1-dimethylethyl ester, (S)- (9CI) make it a valuable starting point for designing new drugs that target these conditions.

In conclusion,3-Oxazolidinecarboxylicacid, 4-(1H-indol-3-ylmethyl)-2,5-dioxo-, (S)-(9CI)) with CAS number 175837-77-1 represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of synthetic methodologies continues to evolve, this compound will undoubtedly play a crucial role in the discovery of new therapeutic agents.